Cas no 111964-99-9 (2-(2-methoxyethoxy)acetaldehyde)

• Product Name: 2-(2-methoxyethoxy)acetaldehyde
• CAS No: 111964-99-9
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 1199569
• PubChem ID: 14251035
• Update Time: 2025-10-18

2-(2-methoxyethoxy)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, (2-methoxyethoxy)-
• 2-(2-methoxyethoxy)acetaldehyde
• KEAGYJMKALOSDP-UHFFFAOYSA-N
• MP-0030
• DB-133280
• EN300-1692795
• 111964-99-9
• A1-04917
• AKOS011009750
• SCHEMBL343428
• methoxyethoxyacetaldehyde
• DTXSID70558008
• (2-methoxyethoxy)acetaldehyde

• Inchi： 1S/C5H10O3/c1-7-4-5-8-3-2-6/h2H,3-5H2,1H3
• InChI Key： KEAGYJMKALOSDP-UHFFFAOYSA-N
• SMILES： O(CC=O)CCOC

Computed Properties

• Exact Mass: 118.062994177g/mol
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 53.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(2-methoxyethoxy)acetaldehyde

Recent Advances in the Study of 2-(2-Methoxyethoxy)acetaldehyde (CAS: 111964-99-9) in Chemical Biology and Pharmaceutical Research

2-(2-Methoxyethoxy)acetaldehyde (CAS: 111964-99-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique ether-aldehyde functional groups, has been explored for its role in the synthesis of complex molecules, drug delivery systems, and as a precursor in various biochemical pathways. Recent studies have highlighted its utility in the development of novel therapeutics and its involvement in key metabolic processes, making it a focal point for interdisciplinary research.

A recent study published in the Journal of Medicinal Chemistry investigated the use of 2-(2-methoxyethoxy)acetaldehyde as a building block for the synthesis of polyether-based drug candidates. The researchers demonstrated that this compound could be efficiently incorporated into macrocyclic structures, which exhibited enhanced bioavailability and target specificity. The study also revealed that the compound's unique chemical properties facilitate the formation of stable conjugates with bioactive molecules, thereby improving their pharmacokinetic profiles. These findings underscore the potential of 2-(2-methoxyethoxy)acetaldehyde in the design of next-generation therapeutics.

In another groundbreaking study, researchers explored the role of 2-(2-methoxyethoxy)acetaldehyde in modulating enzymatic activity. The compound was found to act as a reversible inhibitor of certain dehydrogenases, which play a critical role in cellular metabolism. This discovery opens new avenues for the development of enzyme-targeted therapies, particularly for metabolic disorders such as diabetes and cancer. The study, published in ACS Chemical Biology, provided detailed mechanistic insights into the interaction between the compound and its enzymatic targets, offering a foundation for future drug design efforts.

Furthermore, advancements in synthetic methodologies have enabled the large-scale production of 2-(2-methoxyethoxy)acetaldehyde with high purity and yield. A recent technical report highlighted an optimized catalytic process that minimizes byproduct formation and reduces environmental impact. This development is particularly significant for the pharmaceutical industry, where the demand for high-quality intermediates is continually increasing. The report also emphasized the compound's compatibility with green chemistry principles, aligning with the growing emphasis on sustainable manufacturing practices.

In conclusion, the latest research on 2-(2-methoxyethoxy)acetaldehyde (CAS: 111964-99-9) demonstrates its multifaceted role in chemical biology and pharmaceutical applications. From its utility in drug synthesis to its potential as an enzymatic modulator, this compound continues to inspire innovative research. Future studies are expected to further elucidate its mechanisms of action and expand its applications, solidifying its position as a valuable tool in the quest for novel therapeutics.